Cas no 90113-21-6 (Ethyl Tetrahydrothiopyran-3-carboxylate)

• Product Name: Ethyl Tetrahydrothiopyran-3-carboxylate
• CAS No: 90113-21-6
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 1953290
• PubChem ID: 58324362
• Update Time: 2025-04-21

Ethyl Tetrahydrothiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl tetrahydrothiopyran-3-carboxylate
• 2-carboxymethyl-pyrrole-3-carboxylic acid ethyl ester
• 3-Ethoxycarbonylpyrrol-2-essigsaeure
• 3-Ethoxycarbonyl-tetrahydrothiopyran
• CTK0I6737
• tetrahydro-thiopyran-3-carboxylic acid ethyl ester
• 1H-Pyrrole-2-acetic acid, 3-(ethoxycarbonyl)-
• ethyl tetrahydro-2H-thiopyran-3-carboxylate
• DB-230466
• 90113-21-6
• Ethyl Tetrahydrothiopyran-3-carboxylate

• Inchi： 1S/C8H14O2S/c1-2-10-8(9)7-4-3-5-11-6-7/h7H,2-6H2,1H3
• InChI Key： QFBFQMIBGUQDTF-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes